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Compound of Interest

Compound Name: 4,10-Dibromoanthanthrone

Cat. No.: B179460

Essential Safety and Handling Guide for 4,10-
Dibromoanthanthrone

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 4,10-Dibromoanthanthrone.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
minimizing potential hazards.

Physicochemical and Hazard Information

While comprehensive toxicological data for 4,10-Dibromoanthanthrone is not readily
available, its structural classification as a halogenated aromatic compound necessitates
cautious handling. The following table summarizes its known physical and chemical properties.
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Property

Value

Molecular Formula

C22HsBr202[1][2][3]

Molar Mass 464.11 g/mol [1][2][3]
Appearance Red to very dark red powder[1]
Soluble in xylene and tetralin; slightly soluble in
N chloroform (when heated), o-chlorophenol, and
Solubility e .
pyridine; insoluble in acetone, ethanol, and
toluene.[1]
Melting Point >400 °C[1]
Flash Point 229.6°C[1]

Note: The lack of extensive toxicological data underscores the importance of treating this

compound with a high degree of caution and minimizing all potential routes of exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 4,10-

Dibromoanthanthrone, particularly in its powdered form, to prevent inhalation and skin

contact.

PPE Category

Specifications

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Double-gloving is recommended.

Eye and Face Protection

Chemical safety goggles and a face shield.

Skin and Body Protection

A flame-retardant lab coat, worn over long-
sleeved clothing and long pants. Closed-toe,

chemical-resistant shoes.

Respiratory Protection

A NIOSH-approved respirator with organic vapor
and particulate cartridges is required, especially
when handling the powder outside of a certified

chemical fume hood.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 4,10-Dibromoanthanthrone in a
laboratory setting.

1. Preparation and Engineering Controls:

o Work Area: All handling of 4,10-Dibromoanthanthrone powder must be conducted within a
certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before
beginning any work.

 Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and have been recently tested.

2. Donning Personal Protective Equipment:

o Put on all required PPE as specified in the table above before entering the designated work
area.

3. Weighing and Transfer:

» To prevent the generation of airborne dust, handle the solid material carefully.

» Use a micro-spatula for transferring small quantities.

« If possible, weigh the compound on a tared weigh paper or in a container within the fume
hood.

4. In-Use Procedures:

» Keep all containers of 4,10-Dibromoanthanthrone tightly sealed when not in use.
o Clearly label all vessels containing the compound.
e Avoid any direct contact with the skin, eyes, and clothing.

5. Decontamination:

o Wipe down the work surface in the fume hood with a suitable solvent (e.g., acetone) and a
disposable cloth after completing the work.
o Collect all contaminated materials for proper disposal.
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Disposal Plan: Managing Halogenated Waste

As a halogenated organic compound, 4,10-Dibromoanthanthrone and all associated waste
must be disposed of as hazardous waste.[4]

1. Waste Segregation:

e Solid Waste: Collect all contaminated solid waste, including gloves, weigh papers, and
disposable cloths, in a designated, clearly labeled "Halogenated Solid Waste" container.

» Liquid Waste: Any solutions containing 4,10-Dibromoanthanthrone should be collected in a
separate, sealed, and clearly labeled "Halogenated Liquid Waste" container.[4][5] Do not mix
with non-halogenated waste.

2. Container Management:

o Keep all waste containers securely closed except when adding waste.
o Store waste containers in a designated satellite accumulation area within the laboratory.

3. Final Disposal:

» Arrange for the pickup and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Workflow for Safe Handling of 4,10-
Dibromoanthanthrone
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Caption: Workflow for the safe handling and disposal of 4,10-Dibromoanthanthrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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